(2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• SMILES: CCC(C(=O)O)N1C=CC=C1C=O
• InChI: InChI=1S/C9H11NO3/c1-2-8(9(12)13)10-5-3-4-7(10)6-11/h3-6,8H,2H2,1H3,(H,12,13)/t8-/m0/s1
• InChIKey: CDZIHRNTSWGVAR-QMMMGPOBSA-N

(2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic Acid Product Overview

(2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic acid (CAS: 2059907-92-3) is a chiral, non-natural amino acid derivative containing a 2-formylpyrrole moiety. It serves as a versatile synthetic intermediate, particularly in the design of peptidomimetics and enzyme inhibitors, where the (S)-stereochemistry and reactive aldehyde group are critical [1]. The compound features a carboxylic acid for conjugation and a pyrrole ring that mimics natural heterocycles, with a defined (S) stereocenter on the butanoic acid side chain [2].

Single (2S)-enantiomer building block for stereospecific synthesis

2‑Formylpyrrole moiety mimics natural heterocycles

Carboxylic acid handle enables conjugation and diversification

• [1] Kuujia. (n.d.). Cas no 2059907-92-3 ((2S)-2-(2-formyl-1H-pyrrol-1-yl)butanoic acid). View Source
• [2] ChemSpider. (n.d.). (2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic acid - CSID:65333038. View Source

(2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic Acid: Substitution Limitations

Simple substitution with a closely related analog (e.g., a racemate, a regioisomer, or a compound with a different alkyl chain) is not feasible for applications requiring specific stereochemical or functional group outcomes. The (S)-stereochemistry of this compound is fixed, whereas many commercially available analogs, such as 2-(2-formyl-1H-pyrrol-1-yl)butanoic acid (CAS: 1176717-08-0), are supplied as racemic mixtures or with undefined stereochemistry, which can lead to different biological or physical properties [1]. Furthermore, changing the regioisomer, like using 4-(2-Formyl-1H-pyrrol-1-yl)butanoic acid, significantly alters the spatial arrangement of the carboxylic acid, impacting target binding or subsequent reaction pathways [2].

Racemic or undefined stereochemistry analogs

May not reproduce stereochemical outcomes required for chiral peptidomimetic design; defined (S)-center is absent in racemic 2-(2-formyl-1H-pyrrol-1-yl)butanoic acid.

Regioisomer (4‑substituted) substitution

Alters spatial relationship between aldehyde and acid groups, potentially shifting reactivity and downstream product profiles.

• [1] PubChem. (2021). 2-(2-formyl-1H-pyrrol-1-yl)butanoic acid (CID: 52983705). View Source
• [2] Plantaedb. (2025). 4-(2-Formyl-1H-pyrrol-1-yl)butanoic acid. View Source

(2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic Acid: Key Differentiation Data

Enantiomeric Purity and Stereochemical Control

This compound is specified as the (2S)-enantiomer, a critical distinction from its racemic or unspecified stereoisomer counterparts. The (S)-configuration is essential for applications where chirality dictates biological activity. For instance, the racemic mixture 2-(2-formyl-1H-pyrrol-1-yl)butanoic acid (CAS: 1176717-08-0) is available but lacks this defined stereochemistry [1]. The defined (S)-stereocenter enables the synthesis of stereochemically pure peptidomimetics, which is a primary driver for its procurement [2].

Enantiomeric purity

Cross-study comparable

Single (2S) enantiomer vs. racemic mixture; defined chiral center

Defined (S)-configuration supports stereochemically pure peptidomimetic synthesis

Commercial specification; verify by chiral HPLC if needed

Evidence Dimension	Stereochemical Purity and Definition
Target Compound Data	Single (2S) enantiomer
Comparator Or Baseline	Racemic 2-(2-formyl-1H-pyrrol-1-yl)butanoic acid or unspecified stereoisomer
Quantified Difference	Qualitative difference: defined chiral center vs. undefined mixture
Conditions	Commercial availability and literature specification

Why This Matters

Procuring a defined enantiomer is mandatory for chiral drug discovery programs where a specific stereochemistry is required for target engagement and patent protection.

• [1] PubChem. (2021). 2-(2-formyl-1H-pyrrol-1-yl)butanoic acid (CID: 52983705). View Source
• [2] Kuujia. (n.d.). Cas no 2059907-92-3 ((2S)-2-(2-formyl-1H-pyrrol-1-yl)butanoic acid). View Source

Regiochemistry and Side Chain Length

The position of the formylpyrrole moiety on the butanoic acid chain is at the 2-position, distinguishing it from regioisomers like 4-(2-Formyl-1H-pyrrol-1-yl)butanoic acid [1]. This difference alters the spatial relationship between the reactive pyrrole-aldehyde and the carboxylic acid, impacting downstream reactions. For example, the 2-position substitution allows for intramolecular cyclization pathways not accessible to the 4-substituted isomer, which is a key consideration in the synthesis of conformationally constrained molecules [2].

Regiochemistry

Class-level inference

2‑position substitution vs. 4‑(2‑formyl‑1H‑pyrrol‑1‑yl)butanoic acid

Regioisomer selection critical for intended synthetic pathway and yield

Class-level reactivity principles; confirm in target reaction

Evidence Dimension	Regioisomeric Structure
Target Compound Data	2-(2-formyl-1H-pyrrol-1-yl) substitution on butanoic acid
Comparator Or Baseline	4-(2-Formyl-1H-pyrrol-1-yl)butanoic acid
Quantified Difference	Qualitative difference in molecular geometry and reactivity
Conditions	Structural analysis and synthetic chemistry principles

Why This Matters

Selecting the correct regioisomer is crucial for achieving the intended product yield and selectivity in multi-step organic syntheses.

• [1] Plantaedb. (2025). 4-(2-Formyl-1H-pyrrol-1-yl)butanoic acid. View Source
• [2] Kuujia. (n.d.). Cas no 2059907-92-3 ((2S)-2-(2-formyl-1H-pyrrol-1-yl)butanoic acid). View Source

Lipophilicity and Physicochemical Profile

The compound's predicted physicochemical properties, such as an ACD/LogP of 0.63 and a LogD of -1.98 at pH 5.5, differentiate it from analogs with different side chains [1]. For instance, the propanoic acid analog (2S)-2-(2-Formyl-1H-pyrrol-1-yl)propanoic acid has a lower predicted XLogP3-AA of 0.6, indicating a subtle difference in lipophilicity [2]. This small variation can affect membrane permeability and solubility, which are critical parameters in early-stage drug discovery.

Predicted lipophilicity

Cross-study comparable

ACD/LogP 0.63 vs. propanoic acid analog XLogP3-AA 0.6 (Δ 0.03)

Subtle lipophilicity difference may influence ADME profile interpretation

Computed values; experimental logP/D may vary

Evidence Dimension	Predicted Lipophilicity
Target Compound Data	ACD/LogP 0.63
Comparator Or Baseline	(2S)-2-(2-Formyl-1H-pyrrol-1-yl)propanoic acid (XLogP3-AA 0.6)
Quantified Difference	Difference of 0.03 in predicted LogP
Conditions	Computed physicochemical properties

Why This Matters

Small differences in lipophilicity can lead to significant changes in a molecule's ADME profile, making this compound a distinct choice for optimizing lead candidates.

• [1] ChemSpider. (n.d.). (2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic acid - CSID:65333038. View Source
• [2] PubChem. (2021). (2S)-2-(2-Formyl-1H-pyrrol-1-YL)propanoic acid (CID: 28952903). View Source

(2S)-2-(2-Formyl-1H-pyrrol-1-yl)butanoic Acid Applications

Stereospecific Peptidomimetic Synthesis

The defined (2S)-stereochemistry and reactive pyrrole-aldehyde make this compound an ideal chiral building block for constructing peptidomimetic scaffolds. It is particularly useful in creating conformationally constrained analogs of amino acids to probe enzyme active sites or protein-protein interactions. The (S)-configuration ensures the resulting molecules have the desired spatial orientation for biological activity [1].

Functionalized Pyrrole-Alkaloid Derivatives

As a synthetic precursor to 2-formylpyrrole natural product analogs, this compound can be used to explore the structure-activity relationships (SAR) of this bioactive class. The presence of both a carboxylic acid and an aldehyde allows for diverse chemical transformations, enabling the creation of focused libraries for biological screening [2]. Its procurement is driven by the need for a pure, single-enantiomer starting material to ensure consistent and interpretable SAR data.

Chiral Ligand Development

The compound's dual functionality (carboxylic acid and aldehyde) combined with a defined chiral center makes it a candidate for generating chiral ligands for asymmetric catalysis. It can be condensed with amines or hydrazines to form chiral imine or hydrazone ligands, where the (S)-configuration can induce enantioselectivity in metal-catalyzed reactions [1].

Chiral Synthesis Methodology Studies

This compound serves as a valuable test substrate for developing new stereoselective transformations. Its well-defined structure and reactive handles allow chemists to evaluate the enantioselectivity and functional group tolerance of novel catalytic or stoichiometric methods. The availability of this specific (2S)-enantiomer is essential for accurately assessing the stereochemical outcome of such reactions [1].

Application

Selection Property

Validation Focus

Peptidomimetic scaffold construction

Defined (S)-stereochemistry

Enantioselective synthesis outcome review

2‑Formylpyrrole natural product analog SAR

Aldehyde and carboxylic acid handles

Consistent enantiopure starting material for screening

Asymmetric catalysis ligand development

Dual functionality with chiral center

Enantioselectivity induction review

Stereoselective methodology evaluation

Well-defined chiral test substrate

Stereochemical outcome assessment

• [1] Kuujia. (n.d.). Cas no 2059907-92-3 ((2S)-2-(2-formyl-1H-pyrrol-1-yl)butanoic acid). View Source
• [2] Wood, J. M., Furkert, D. P., & Brimble, M. A. (2019). 2-Formylpyrrole natural products: origin, structural diversity, bioactivity and synthesis. Natural Product Reports, 36(2), 289-306. View Source